Experimental investigations have been performed for the cooling of hot moving metal sheets of thickness 2 mm and 5 mm with the initial temperature of 500 °C to 800 °C by two flat spray nozzles. Tap water at room temperature is used as a coolant. Experiments are carried out for nickel, nicrofer, and aluminum alloy AA6082 with varying sheet velocity( 5,10,15 mm/s) and nozzle inclination angle (45°,65°,90°). The temperature distribution on the backside of the sheet during the cooling is recorded with a high-speed infrared camera. The recorded thermal data are used in the inverse heat conduction analysis to estimate the local heat fluxes and temperatures on the quenched surface. The thermal images obtained are used to analyze the length of the pre-cooling, transition boiling, and nucleate boiling. The maximum heat flux, the DNB temperature, and the rewetting temperature are presented for researched parameters. The nozzle inclination angle has a weak influence. The higher the velocity and the thickness of the sheet are, the higher the maximum heat flux and the shorter the pre-cooling region. The reason is that the position of the max. heat flux is shifted downstream near to impingement region.

Numerical simulations have been carried out in support of an experimental campaign conducted in the MEKKA laboratory at KIT. The aim is investigating liquid metal heat transfer with an imposed magnetic field in a model geometry relevant for the study of water cooled lead lithium blankets for fusion reactors. In the breeding zone of this blanket concept, cooling pipes are immersed in the liquid metal in which convective motion occurs due to significant temperature gradients. The test-section features a rectangular box containing two horizontal cylinders kept at constant differential temperatures in order to establish a temperature gradient that drives the buoyant flow. A magnetic field \({\textbf{B}}\) is applied parallel to gravity. The magneto-convective flow, which results from the presence of electromagnetic forces and temperature gradients in the fluid, is relatively complex, since the liquid metal has to move around the cylinders. For weak magnetic fields, a convective recirculation is fed by a jet-like flow formed by the boundary layers that detach from the pipe walls and recombine behind the obstacles. For sufficiently strong \(\textbf{B}\), the thermal field resembles that of a conductive regime with vertical isotherms and the fluid is nearly stagnant in most of the cavity except in layers parallel to magnetic field lines and tangent to the cylinders. The rate of convective heat transfer decreases with an increase of the magnetic field. Numerical simulations complement experimental results and give insight into phenomena that cannot be directly analyzed by means of measured quantities.

The pillow-plate heat exchanger (PPHE) is a kind of heat exchanger constructed by a set of wavy surfaces like a pillow. In this study, the influence of pillow-plate geometrical parameters (including dimensionless channel height, dimensionless plate width, and pillow plates number) and flow specification (including Reynolds and Prandtl numbers) in terms of derived dimensionless parameters on their thermo-hydraulic performance is evaluated through a comprehensive parametric investigation. The fully developed regime in PPHE channel is assumed and fluid flow, heat transfer, and thermodynamics principles are combined in terms of the entropy generation minimization (EGM) approach. Afterwards, a multi-objective optimization method is applied by using the non-dominated sorting genetic algorithm (NSGA-II) to find the optimal design of PPHE. In this way, the maximization of performance evaluation criterion (PEC) against the minimum total entropy generation for PPHE is eventuated. The behavior of PPHE’s important evaluation criteria are illustrated for different Reynolds numbers from 1000 to 6000 by varying Prandtl number and the proposed dimensionless geometry parameters. Also, contrariness between two parts of non-dimensional entropy generation (NDEG), i.e., thermal and frictional, is concluded from the result for Pareto-optimal front. It indicates there is an optimum Re number that minimizes (NDEG)tot at any geometrical parameters. On the other hand, multi-objective optimization results show the conflict between two main objective functions namely PEC and (NDEG)tot that reveals any geometrical change to increase in the PEC of heat exchanger leads rising in total entropy generation and vice versa. The final optimum values of the objective functions are PECopt = 1.3712 and (NDEG)tot,opt = 0.0145 which occurs at Re = 3265.

In permafrost regions, permafrost degradation negatively jeopardizes the security of infrastructures, in which large pipeline deformation will happen owing to settlement disaster. Under the scenarios of climate warming and positive oil temperature, how to effectively alleviate permafrost degradation is a critical issue. Numerical evaluation is performed on the influences of the protective measures, which include insulation layer, two-phase closed thermosyphon (TPCT), and combined measures based on the thermo-mechanical coupled model. The numerical results show that most of the heat released from the warm-oil pipeline to soil is isolated by insulation layer, and the expected insulation thickness is 8 cm. On the other hand, TPCT can effectively cool underlying permafrost inhibiting the thaw bulb from growing over time by air-TPCT-soil heat transfer. The combination of insulation layer and TPCT has significantly reduced the pipe stress by more than 60% within 30 years, in which the maximum stress of pipeline is consistently lower than the yield stress. Consequently, the combined measure should be considered for application to ensure pipeline safety in permafrost.

When film boiling occurs on a heating element surface, the heating element temperature increases to hundreds of degrees Celsius. Consequently, the heating element becomes prone to failure owing to thermal and external loads. In this respect, the prediction of the heating element behavior during film boiling is important in many industrial applications, such as steel manufacturing and nuclear reactors. This study presents numerical simulations of nichrome heater wire deformation under film boiling conditions for the first time. To do so, conjugate film boiling heat transfer simulations were conducted in the 2D domain, and the temperature distribution inside the wire was used in the 3D static structural analysis. This one-way fluid-thermal-structure interaction approach was experimentally validated. It was shown that surface heat transfer was not significantly affected by the heat wire deformation. The effect of external force was also investigated. Under film boiling conditions, the displacement was large even for small external forces, and plastic deformation was observed. Accordingly, the heating element is more susceptible to failure under film boiling conditions. The results also demonstrate the importance of predicting the heating element behavior at high temperatures.

In order to explore the mechanism of boiling heat transfer in microchannels and the appearance of CHF and ONB under different conditions, a visualized experimental research has been conducted on the flow and heat transfer characteristics in microchannels. Combined with the behaviour of bubbles, the occurrence of ONB and CHF in the microchannels with different shapes, different flow velocities and different inflow directions has been compared and analyzed. Results indicate that, after the heat flux exceeds 20 W/cm2, the four microchannels all enter the nucleate boiling stage (ONB), with little difference in order. The appearance of ONB for the droplet pin fin is the earliest (qe = 41.51 W/cm2), with non-closed pin fin with flow direction B (qe = 56.65 W/cm2) as the latest. Accordingly, the channel with droplet fin (qe = 106.2 W/cm2) pin fins appear CHF first, and the non-closed droplet shape (flow direction A: qe = 141.6 W/cm2; flow direction B: no CHF) is the latest. While for the same channel, with the increase of mass flow, the convective heat transfer coefficient becomes higher and ONB and CHF will be delayed. For the different layout, the more favorable flow arrangement (flow direction B) is helpful to delay ONB and CHF. A comprehensive factors η is introduced to evaluate the boiling flow and heat transfer performance of the microchannels with different situations. At higher heat flux density (58 W/cm2-150 W/cm2), flow direction B perform best. Under the discussed condition, the heat flux value as 109.91 W/cm2, 106.22 W/cm2, and 143.05 W/cm2 are the limit values for the CHF, in the square, droplet and non-closed droplet A pin fin arrays. Where, the CHF has not appeared in non-closed droplet B, whose limit value is more than 145 W/cm2. In general, the results illustrate that the opening structure is helpful for boiling heat transfer. The novel design can prolong the duration of bubble flow in nucleate boiling, which plays a key role in delaying CHF.

This study reports the findings of research into the effect of impinging air jet performance caused by flow-blocking elements situated near the orifice exit. The main goal is to figure out how heat transfer performance can be improved with less pumping power. Three distinct types of orifice plates are used to achieve this result. One of these three lacks flow-blocking components altogether, while the other two have variants on this theme. Each of the two orifice plates with flow-blocking components consists of either (i) a wire screen mesh at the orifice exit plane or (ii) distributed orifice (a number of smaller orifices spaced evenly apart). Experiments are performed to cool a flat plate (1.5 mm in thickness) heated electrically by impinging square jets of air at ambient temperature. Three distinct comparison criteria are used to examine the fluid flow, hydrodynamics, and heat transfer properties of the jets emerging from these orifices. For all three jet configurations, these criteria consist of (i) a constant mass flow rate of the fluid, (ii) a constant pumping power consumption of the jet over the orifice plate, and (iii) a constant Nusselt number on the impingement surface. It is seen that by using flow-blocking components at the orifice exit plane improves the heat transfer performance of an impinging air jet. When comparing the two flow blockage designs (distributed orifice vs. orifice with mesh), the distributed orifice configuration performs better.

Consumer safety and product quality are of high priority in the food industry. Strongly adhering deposits are formed in processing equipment such as plate heat exchangers, which demand large quantities of water, chemicals, energy and time for cleaning. This study presents an approach to characterize soil properties and to link them to the cleaning behavior to generate a basis for soil-specific cleaning. Six starch soils were rheologically analyzed during swelling, pull-off forces were measured with a micromanipulation device, and swelling progression was determined with a camera. Cleaning experiments were conducted in a plane channel setup. A reptation time without cleaning and a subsequent constant cleaning rate defined the cleaning behavior. The observed cleaning mechanisms were considered as well. Multivariate statistics revealed significant interrelationships between soil properties and cleaning behavior. The complex reasons for the overall cleaning behavior remain unknown, but certain aspects could be explained by the measured soil properties.

Water chemistry plays an important role in fouling kinetics and morphology. This work investigates the influence of zinc cations in potable water, specifically the kinetics of crystallisation and their effect on the fouling layer during the operation of a batch steam generator system and a once-through flow system. The kinetics of precipitation in the batch crystalliser were examined based on the change in concentration of the foulants, while the fouling resistance approach was used in the flow system. In addition, morphological testing was carried out using Scanning Electron Microscopy, Powder X-ray Diffraction, and Energy dispersive X-ray. The findings showed that the precipitation rate of calcium carbonate decreases with the increase in zinc ions until reaching the zinc carbonate supersaturation in the water due to water evaporation. Regarding morphology, co-precipitation of zinc carbonate was observed at high zinc concentrations. As a result, a double effect was observed where zinc both retarded and enhanced fouling over time. The fouling rate in the flow system decreased as the zinc concentration increased. Zinc ions were found to influence the morphology of deposit minerals significantly. Moreover, the surface deposition of zinc salts increased with the solution content of zinc.

The present work is an investigation to address the drop-in pressure during fluid flow and subsequent maldistribution. Experimental wavy microchannels with four different inlet header geometries in vertical and horizontal directional configurations were fabricated to analyze the fluid flow performance. De-ionized water was used as fluid with varying mass flow rates and subsequently normalized flow rates and non-uniformity factors were determined. Computational fluid dynamic models were developed to determine the effects of four inlet geometries on the Reynolds number and friction factor. Experimental and computational analysis revealed a 50% reduction in maldistribution for conical frustum and semi-circular inlet geometries with the normalized flow rate between 0.98 and 1.04; 0.99 for lower and 1.001 for higher mass flow rates. Conical frustum inlet geometry exhibited relatively better flow performance at higher mass flow rates with lower friction factors than the semi-circular, rectangular, and triangular header. Correspondingly vertical inlet header configuration yielded higher Reynolds numbers at the same flow rates against horizontal configuration without significant variations in friction factors between the two. In both inlet configurations conical frustum inlet geometry exhibited more than 6% improved flow uniformity than other header geometries with steady thermal cooling rate and has exhibited better overall flow performance among the experimental microchannels.